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Compound of Interest

(1,5-Dimethyl-1H-Pyrazol-3-
Yl)Methanol

Cat. No.: B139845

Compound Name:

An In-depth Technical Guide to (1,5-Dimethyl-1H-
Pyrazol-3-YI)Methanol

This technical guide provides a comprehensive overview of the chemical compound (1,5-
Dimethyl-1H-Pyrazol-3-Yl)Methanol, including its molecular structure, chemical properties,
and a detailed experimental protocol for its synthesis. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Molecular Formula

(1,5-Dimethyl-1H-Pyrazol-3-YI)Methanol is a heterocyclic organic compound. The structure
consists of a pyrazole ring substituted with two methyl groups at positions 1 and 5, and a
hydroxymethyl group at position 3.

Molecular Formula: CeH10N20[1][2]
IUPAC Name: (1,5-dimethylpyrazol-3-yl)ymethanol[1]
Canonical SMILES: CC1=NN(C)C=C1CO

INChl: INChl=1S/C6H10N20/c1-5-3-6(4-9)7-8(5)2/h3,9H,4H2,1-2H3[1]
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InChlKey: XJBMHIHXRARJJS-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of (1,5-Dimethyl-1H-Pyrazol-3-YI)Methanol
is presented in the table below.

Property Value Reference
Molecular Weight 126.16 g/mol [1]

Melting Point 50 °C [3]

Boiling Point 118 °C at 2 mmHg [3]

Density 1.13+0.1 g/cm3 [3]

CAS Number 153912-60-8 [11[2]

Experimental Synthesis Protocol

The synthesis of (1,5-Dimethyl-1H-Pyrazol-3-YI)Methanol can be achieved through the
reduction of ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate.[3] The following is a detailed
protocol for this synthesis.

Materials:

Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate

Lithium aluminum hydride (LiAlH4)

Anhydrous tetrahydrofuran (THF)

Methanol

Dichloromethane (CH2Cl2)

Saturated aqueous sodium chloride solution

Procedure:
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e To a dry three-necked flask, add lithium aluminum hydride (3.8 g, 100 mmol) and 200 mL of
anhydrous tetrahydrofuran.[3]

o Dissolve ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate (16.8 g, 100 mmol) in 100 mL of dry
tetrahydrofuran.[3]

e Slowly add the solution of ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate dropwise to the
three-necked flask containing the lithium aluminum hydride suspension.[3]

 After the addition is complete, continue stirring the reaction mixture for 4 hours.[3]

¢ Quench the reaction by the slow, dropwise addition of anhydrous ethanol to consume any
remaining lithium aluminum hydride.[3]

* Remove the tetrahydrofuran by distillation under reduced pressure.[3]

e Add 500 mL of methanol to the residue and adjust the pH to neutral. Heat the mixture to
reflux for 6 hours and then filter.[3]

o Concentrate the filtrate and dissolve the resulting residue in 100 mL of dichloromethane.[3]
e Wash the organic layer twice with 50 mL of saturated aqueous sodium chloride solution.[3]

e Dry the organic layer and concentrate it to yield 1,5-dimethyl-1H-pyrazole-3-methanol. The
expected yield is approximately 8.8 g (70%).[3]

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of (1,5-Dimethyl-1H-Pyrazol-3-
Yl)Methanol.

Final Product:
(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol

Reactants:
- Ethyl 1,5-dimethyl-1H-py: le-3 ion Reaction Quenching with
- Lithium aluminum hydride (4 hours) Anhydrous Ethanol
- Anhydrous THF
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Caption: Workflow for the synthesis of (1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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